Nanocomposites have been demonstrated to have much lower density, higher viscoelasticity and can have tunable physical and chemical properties compared to metal alloys. The main advantage of nanofillers reinforcement in the polymer matrix for underwater application has been highlighted in terms of lower water intake as well as less debonding in ionic medium. The different types of fibre-reinforced polymer nanocomposites have been fabricated in order to understand the role of nanofillers at polymer matrix inside the saline water. The bonding of protective coating with the resin surface was found to be affected in salt water whereas the nanofillers were found to diffuse into the empty space of polymer matrix and provide comprehensive chemical resistance in ionic environment. It has been established that the gel coating of the composite was not stable under the dynamic water flow and pressure. On the other hand, nanofillers has been found to comprehensively plugged the voids in polymer and fibers interfaces which showed much higher stability in marine environment by delaying the ageing of structures for offshore applications.

The carbon fiber orientation distribution (FOD) of carbon fiber-reinforced polyamide 6 was estimated using wide-angle X-ray diffraction (WAXRD) images of the composites. In the diffraction image of the aligned carbon fibers, the straight line connecting the pair of diffraction spots caused by the graphite crystal is orthogonal to the fiber axis. This property was employed to investigate the FOD. In this study, we attempt to express WAXRD images, that is, the intensity distribution (I(2θi, φj)) by the linear combination of the radial basis functions arranged in the diffraction angle (2θi) and azimuth angle (φj). Consequently, FOD corresponds to the weight vector derived through serial waveform separation. Based on this concept, we attempted to identify the laminated composition of the composites, such as unidirectional, cross-ply, and quasi-isotropic composites. The analysis results were in good agreement with the ideal laminated composition.

In this study, fatigue properties of a novel continuous glass fiber reinforced composite with an acrylic-based thermoplastic matrix Elium®, have been investigated and S-N curves were obtained. The effect of various fiber orientations of the plies with glass fibers of 0°/90°/±45°, 0°/90°, and ±45° alignment has been evaluated. The highest fatigue strengths have been recorded for composites with 0°/90° glass fiber ply orientations. Composite with ±45° alignment has the lowest fatigue strengths in S-N curves. Stiffness degradation of the composites with 0°/90° and 0°/90°/±45° at medium fatigue stress levels was calculated and showed higher degradation for stacking having more off-axis plies, i.e. 0°/90°/±45° alignment. Temperature increase during fatigue testing was measured using an IR camera for a medium fatigue stress level for 0°/90°/±45° alignment. Temperature increases were calculated for all stress amplitudes for composites with 0°/90°/±45° and 0°/90° alignment cross-ply sequences. The temperatures obtained were all below the glass transition temperature of the material. The 0°/90°/±45° plies had a higher temperature effect than 0°/90° plies in both analytical calculations and observations.

This study analyzed the effects of hygrothermal conditions on the single-lap shear strength of a carbon fiber/poly-ether-ketone-ketone (CF/PEKK) thermoplastic composite material fabricated by induction welding. Specimens were exposed to an 85 °C/85% environment using a temperature and humidity chamber to identify the effect of moisture on single-lap shear strength, while their moisture saturation was assessed through weight measurement. Single-lap shear strength tests were performed on the dried and saturated specimens at 25 °C and 100 °C to 180 °C at 20 °C intervals. At 160 °C, the strength of the CF/PEKK thermoplastic composites rapidly declined to 76% (dried specimens) and 78% (moist specimens). The fracture surfaces and failure modes were analyzed using scanning electron microscopy images, which confirmed an increase in the degraded areas and naked fibers at higher testing temperatures. In addition, it was found that exposure to a moist environment changes the failure mode from fiber bundles and fiber/matrix failure to naked fiber and matrix failure owing to the reduction in interfacial adhesion properties. The findings confirmed that hygrothermal conditions directly affect the degradation of the CF/PEKK thermoplastic composites and that a rapid reduction in the single-lap shear strength occurs above Tg.

The arrangement and shape of coils for permittivity measurement of a dielectric sandwiched between carbon fiber reinforced plastics (CFRPs) using electromagnetic induction testing (EIT) is investigated here. First, the influence of the electromagnetic shielding effectiveness of the CFRPs on the permittivity measurement using EIT was examined by finite element analysis (FEA). The effectiveness was lower than that of general metals, indicating that EIT can be used for permittivity measurement. Next, the coil arrangement and shape suitable for permittivity measurement were investigated by FEA. The use of two rectangular spiral coils, one as a driver coil and the other as a pickup coil, was adopted. Finally, the permittivity was measured experimentally using the coil arrangement, geometry, and test conditions determined based on the FEA results. The experimental results showed that the output voltage increased as the permittivity increased, demonstrating the effectiveness of the proposed method.

Aramid nanofibers have recently been used as novel reinforcing materials to overcome the limitations of epoxy resin because of their superior strength and toughness. Until now, aramid nanofibers were hybridized into the epoxy resin by adding water into an aramid nanofiber solution to obtain free-standing powders. Unfortunately, such a water-based method for inducing the gelation hinders high-level dispersion due to the re-agglomeration of the nanofibers by protonation. This study presents a novel technique utilizing a solvent-exchange method to maximize the dispersion degree of aramid nanofibers, thereby increasing the mechanical properties of epoxy nanocomposites. The mechanical properties of aramid nanofiber-reinforced epoxy nanocomposites by the solvent-exchange method were improved significantly (3.4 GPa in Young’s modulus and 90.0 MPa in tensile strength – improvements of 28.8% and 27.7%, respectively) although a high viscosity epoxy resin (bisphenol-A type) was considered. Therefore, the suggested solvent-exchange method is an efficient manufacturing process to produce highly dispersed aramid nanofiber/epoxy nanocomposites.

In this paper, the repeated low-velocity impact response of woven S2-glass/epoxy composites is studied. The impacts were performed with energies from 18.4 to 59.2 J using a drop-tower apparatus, and a post-mortem analysis after each impact was employed to assess the impact response. A damage index was used to describe the changes in impact response due to repeated impacts. Finite element simulations considering both interlaminar and intralaminar failure modes were performed. The results showed that the impact force and bending stiffness decreased with the number of impacts, while impact duration and maximum central displacement increased. The shape of the damaged area was also affected. The numerical results showed that interlaminar damage initiated at most interfaces during the first impact, followed by in-plane propagation in the next impacts. Also, intralaminar damage initiated at the backside of the laminate, and then in-plane and through-thickness propagations followed until penetration occurred.

Carbon fibre reinforced plastics (CFRPs) with continuous fibres are strong and stiff. However, ply discontinuities can introduce stress concentrations, potentially damaging the material and adversely affecting its mechanical properties. Evaluating the impact of ply discontinuities on the mechanical properties of CFRP laminate is, therefore, crucial. Extending the applicability of a variational stress analysis based on Hashin’s original approach, this study presents a method to predict local Young’s moduli in unidirectional CFRP laminate with ply discontinuity. The complementary energy for the specific length of the laminate in the longitudinal direction was used to derive the local Young’s moduli. An experimental study and a finite element analysis (FEA) were conducted to validate the results. In the experimental study, strain gauges of various lengths were placed on the ply discontinuity area; the measured Young’s moduli varied with the gauge length. The numerically derived local effective Young’s moduli showed a relatively positive agreement with the experimental and FEA results, especially for lower values of applied stress. For more accurate predictions, future analyses should consider the impact of delamination on the Young’s moduli.

Tire noise has received enormous attention for its importance in vehicle noise, vibration, and harshness (NVH) along with noise regulation. This study demonstrates a numerical prediction of the rolling tire noises considering tread composite material models in the coupled acoustic-structural finite element analysis. The viscoelastic master curves were developed for the frequency-dependent damping in the structural vibrations of the tire. It was numerically found that the tread composites with 230.4% and 1,428% larger storage (E’) and loss moduli (E”), respectively, resulted in 1.16–9.79% louder structure-borne noises. Moreover, the elastic modulus (E) of the tread composites was proportionally related to the tire noises, suggesting that reduced elastic and viscoelastic moduli are desired for low-noise tires. This study can contribute to thoroughly understanding how the composite material properties, particularly viscoelasticity, can be designed to control structural noise and vibration in next-generation structures such as autonomous electric vehicles and urban air mobility.

A novel composite ceramic porous scaffold consisting of calcium phosphate ceramics and alumina was fabricated using the gelation freeze-casting method. Notably, the temperature is important for the simultaneous sintering of different ceramics. A denser microstructure with better mechanical properties was obtained at a sintering temperature of 1450 °C. At sintering temperatures above 1500 °C, liquid-phase sintering occurred, resulting in substantial changes to the microstructure. The addition of alumina accelerated the phase transformation of hydroxyapatite into α-tricalcium phosphate. Furthermore, it was suggested that a mixture of calcium phosphate and alumina was formed at a sintering temperature of 1550 °C. Additionally, Young’s modulus and compressive strength increased with increasing sintering temperature. The increase in compressive strength was due to the smoothening of the microstructural surface via liquid-phase sintering.